Cas no 366821-61-6 (Pyrimidinium,3,4,5,6-tetrahydro-1,3-dimethyl-2-[(1-oxido-2-pyridinyl)thio]-)

• Product Name: Pyrimidinium,3,4,5,6-tetrahydro-1,3-dimethyl-2-[(1-oxido-2-pyridinyl)thio]-
• CAS No: 366821-61-6
• MF: C₁₁H₁₆BF₄N₃OS
• MW: 325.133854866028
• MDL: MFCD08274622
• CID: 293130
• PubChem ID: 57416875
• Update Time: 2025-04-19

Pyrimidinium,3,4,5,6-tetrahydro-1,3-dimethyl-2-[(1-oxido-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• TPTDP
• Pyrimidinium,3,4,5,6-tetrahydro-1,3-dimethyl-2-[(1-oxido-2-pyridinyl)thio]-
• 3,4,5,6-tetrahydro-1,3-dimethyl-2-[(1-oxido-2-pyridinyl)thio]Pyrimidinium
• TPTDP S-(1-OXO-2-PYRIDYL)-THIO-1,3-DIMETHYLPROPYLENEURONIUM TETRAFLUOROBORATE
• 1-oxido-2-[(1,3,4-trimethyl-4,5-dihydroimidazol-1-ium-2-yl)sulfanyl]pyridin-1-ium;tetrafluoroborate
• 366821-61-6
• 1,3,5-Trimethyl-2-[(1-oxo-1lambda~5~-pyridin-2-yl)sulfanyl]-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate
• MFCD08274622
• DTXSID70726220

• MDL： MFCD08274622
• Inchi： 1S/C11H16N3OS.BF4/c1-9-8-12(2)11(13(9)3)16-10-6-4-5-7-14(10)15;2-1(3,4)5/h4-7,9H,8H2,1-3H3;/q+1;-1
• InChI Key： AQHKAOJMRBDVBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C[N+]=1[O-])C1=[N+](C)CC(C)N1C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 238.10158
• Monoisotopic Mass: 325.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57A^2

Experimental Properties

• PSA: 33.19
• LogP: 6.40330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers